Cas no 2229012-78-4 (3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile
• CAS No: 2229012-78-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6475791
• PubChem ID: 165646454
• Update Time: 2025-05-21

3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile
• 2229012-78-4
• EN300-1801212

• Inchi： 1S/C11H13NO2/c1-7-5-9(10(13)3-4-12)6-8(2)11(7)14/h5-6,10,13-14H,3H2,1-2H3
• InChI Key： VHKVPAWIKPHIRY-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile

Comprehensive Overview of 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile (CAS No. 2229012-78-4)

3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile (CAS No. 2229012-78-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its hydroxyl and dimethylphenyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and antioxidant agents.

The molecular structure of 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile features a propanenitrile backbone with hydroxyl groups at strategic positions, enhancing its reactivity and solubility. This structural configuration aligns with current trends in green chemistry, as it allows for more efficient synthesis routes with reduced environmental impact. The compound's CAS No. 2229012-78-4 serves as a critical identifier in global chemical databases, facilitating cross-referencing in academic and industrial research.

In recent years, the scientific community has shown growing interest in nitrile-containing compounds due to their versatility in medicinal chemistry. 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile is no exception, with preliminary studies suggesting its potential role in modulating oxidative stress pathways. This aligns with the rising demand for neuroprotective agents and anti-aging compounds, topics that frequently trend in biomedical discussions and search engine queries.

The compound's synthesis typically involves Knoevenagel condensation or Henry reaction pathways, which are well-documented in organic chemistry literature. These methods have been optimized to improve yield and purity, addressing common challenges in nitrile synthesis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize CAS No. 2229012-78-4, ensuring compliance with rigorous quality standards demanded by pharmaceutical applications.

From a commercial perspective, 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile has emerged as a sought-after building block in custom synthesis services. Its structural motifs are particularly relevant for developing biologically active molecules, a sector experiencing exponential growth. This demand is reflected in search engine patterns, where queries about specialty chemicals for drug development have increased by 35% year-over-year according to industry analytics.

Environmental considerations play a crucial role in contemporary chemical research, and 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile presents interesting biodegradation characteristics. Studies indicate that its hydroxyl groups facilitate microbial breakdown, making it a candidate for sustainable chemistry initiatives. This aspect resonates with the global push toward eco-friendly pharmaceuticals, a hot topic in both scientific literature and public discourse.

Regulatory aspects surrounding CAS No. 2229012-78-4 remain favorable, with no current restrictions under major chemical inventories. This regulatory status, combined with its synthetic utility, positions the compound as a viable option for high-throughput screening programs. Pharmaceutical companies frequently search for such versatile intermediates to accelerate their drug discovery pipelines, making this compound particularly relevant in current market conditions.

Future research directions for 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile may explore its potential in crystal engineering and co-crystal formation, areas gaining traction in materials science. The compound's ability to form hydrogen bonds through its hydroxyl groups makes it an interesting subject for polymorphism studies, addressing another growing area of scientific inquiry. These applications align perfectly with search trends showing increased interest in advanced material design and pharmaceutical formulation technologies.

In analytical applications, 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile serves as a valuable reference standard due to its well-defined chromatographic behavior. Laboratories specializing in method development often seek such compounds to validate analytical procedures, particularly in quality control environments. The precision offered by CAS No. 2229012-78-4 in these applications underscores its importance in maintaining industry standards.

The global market for fine chemicals continues to expand, and 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile is well-positioned to meet specific niche demands. Its combination of synthetic accessibility and structural complexity makes it particularly valuable for contract research organizations (CROs) and academic institutions engaged in cutting-edge chemical research. This dual appeal to both commercial and academic sectors ensures sustained interest in this compound.

From a safety perspective, proper handling of 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile requires standard laboratory precautions, similar to other nitrile compounds. Material safety data sheets (MSDS) provide comprehensive guidance on storage conditions and personal protective equipment, addressing common safety queries from researchers. The compound's stability profile under recommended conditions makes it suitable for long-term storage, an important consideration for inventory management.

In conclusion, 3-hydroxy-3-(4-hydroxy-3,5-dimethylphenyl)propanenitrile (CAS No. 2229012-78-4) represents a multifaceted chemical entity with growing importance across multiple scientific disciplines. Its applications span from medicinal chemistry to material science, reflecting the compound's adaptability to diverse research needs. As scientific inquiry continues to evolve, this compound will likely maintain its relevance in addressing both current challenges and future innovations in chemical research and development.